Cas no 1152839-38-7 (1-(2-methoxyethyl)-3,5-dimethyl-1H-pyrazol-4-amine)

• Product Name: 1-(2-methoxyethyl)-3,5-dimethyl-1H-pyrazol-4-amine
• CAS No: 1152839-38-7
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 4572993
• PubChem ID: 28412447
• Update Time: 2025-10-29

1-(2-methoxyethyl)-3,5-dimethyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyethyl)-3,5-dimethyl-1H-pyrazol-4-ylamine
• 1H-Pyrazol-4-amine, 1-(2-methoxyethyl)-3,5-dimethyl-
• 1-(2-methoxyethyl)-3,5-dimethyl-1H-pyrazol-4-amine

• Inchi： 1S/C8H15N3O/c1-6-8(9)7(2)11(10-6)4-5-12-3/h4-5,9H2,1-3H3
• InChI Key： OJFKWBPHMXLALP-UHFFFAOYSA-N
• SMILES： N1(CCOC)C(C)=C(N)C(C)=N1

Additional information on 1-(2-methoxyethyl)-3,5-dimethyl-1H-pyrazol-4-amine

Introduction to 1-(2-Methoxyethyl)-3,5-Dimethyl-1H-Pyrazol-4-Amine (CAS No. 1152839-38-7)

1-(2-Methoxyethyl)-3,5-dimethyl-1H-pyrazol-4-amine, with the CAS number 1152839-38-7, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 1-(2-methoxyethyl)-3,5-dimethyl-1H-pyrazol-4-amine make it a promising candidate for various drug development programs.

The chemical structure of 1-(2-methoxyethyl)-3,5-dimethyl-1H-pyrazol-4-amine consists of a pyrazole ring substituted with a 2-methoxyethyl group and two methyl groups at the 3 and 5 positions. The presence of these functional groups imparts specific physicochemical properties that influence its biological activity and pharmacokinetic behavior. The methoxyethyl group enhances solubility and lipophilicity, while the methyl groups contribute to the compound's stability and bioavailability.

Recent studies have highlighted the potential of 1-(2-methoxyethyl)-3,5-dimethyl-1H-pyrazol-4-amine in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. By selectively inhibiting these kinases, 1-(2-methoxyethyl)-3,5-dimethyl-1H-pyrazol-4-amine can disrupt the signaling pathways that drive tumor growth and metastasis.

In addition to its anti-cancer properties, 1-(2-methoxyethyl)-3,5-dimethyl-1H-pyrazol-4-amine has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Studies have demonstrated that this compound can effectively reduce inflammation by modulating the production of pro-inflammatory cytokines and chemokines. This makes it a promising candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic profile of 1-(2-methoxyethyl)-3,5-dimethyl-1H-pyrazol-4-amine has been extensively studied to optimize its therapeutic potential. Preclinical studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a half-life that allows for once-daily dosing in clinical settings. These properties make it an attractive candidate for further development as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2-methoxyethyl)-3,5-dimethyl-1H-pyrazol-4-amine in various indications. Early-phase trials have demonstrated promising results, with patients showing significant improvements in disease symptoms and biomarker levels. These findings have paved the way for larger-scale clinical trials to further validate its therapeutic potential.

Beyond its direct therapeutic applications, 1-(2-methoxyethyl)-3,5-dimethyl-1H-pyrazol-4-amine has also been explored as a tool compound in basic research. Its ability to selectively target specific enzymes and pathways makes it a valuable tool for understanding disease mechanisms and identifying new therapeutic targets. Researchers are using this compound to gain insights into the molecular basis of various diseases and to develop more effective treatment strategies.

In conclusion, 1-(2-methoxyethyl)-3,5-dimethyl-1H-pyrazol-4-amine (CAS No. 1152839-38-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for drug development programs targeting cancer, inflammation, and other diseases. Ongoing research and clinical trials will continue to uncover new insights into its therapeutic potential, contributing to the advancement of medical science.